Cas no 2138227-15-1 (2-methyl-9-(2-methylbutan-2-yl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 2-methyl-9-(2-methylbutan-2-yl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2138227-15-1
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6427953
• PubChem ID: 165866628
• Update Time: 2025-08-02

2-methyl-9-(2-methylbutan-2-yl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• EN300-731816
• 2138227-15-1
• 2-methyl-9-(2-methylbutan-2-yl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

• Inchi： 1S/C13H23N3/c1-5-13(3,4)11-12-15-10(2)9-16(12)8-6-7-14-11/h9,11,14H,5-8H2,1-4H3
• InChI Key： QZVLLDFGXZGRBO-UHFFFAOYSA-N
• SMILES： N1CCCN2C=C(C)N=C2C1C(C)(C)CC

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-methyl-9-(2-methylbutan-2-yl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Research Brief on 2-methyl-9-(2-methylbutan-2-yl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS: 2138227-15-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of imidazo[1,2-a][1,4]diazepine derivatives as promising scaffolds for drug discovery. Among these, the compound 2-methyl-9-(2-methylbutan-2-yl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS: 2138227-15-1) has garnered attention due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in targeted therapies.

The synthesis of 2-methyl-9-(2-methylbutan-2-yl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine involves a multi-step process that leverages modern catalytic methods and regioselective functionalization. Recent studies have optimized the yield and purity of this compound through the use of palladium-catalyzed cross-coupling reactions and chiral auxiliaries, enabling scalable production for preclinical evaluations. The compound's structural complexity, characterized by its fused imidazole and diazepine rings, contributes to its high binding affinity for specific biological targets.

Pharmacological investigations have revealed that 2138227-15-1 exhibits potent modulation of gamma-aminobutyric acid (GABA) receptors, particularly the GABA_A subtype. This activity suggests potential applications in neurological disorders such as anxiety, epilepsy, and insomnia. In vitro assays demonstrate nanomolar affinity for α2/α3-containing GABA_A receptors, with selectivity over other subtypes, reducing off-target effects. Molecular docking studies further elucidate the compound's binding mode, highlighting hydrophobic interactions with key residues in the receptor's benzodiazepine site.

Emerging preclinical data indicate that 2-methyl-9-(2-methylbutan-2-yl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine may also modulate protein-protein interactions in oncology targets. Specifically, it has shown inhibitory effects on the interaction between MDM2 and p53, a pathway critical in cancer cell apoptosis. These findings position the compound as a dual-target candidate for CNS disorders and oncology, though further in vivo validation is required.

Despite its promise, challenges remain in the development of 2138227-15-1, including metabolic stability and blood-brain barrier penetration. Recent structure-activity relationship (SAR) studies have identified modifications to the 2-methylbutan-2-yl side chain that improve pharmacokinetic profiles without compromising efficacy. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials, with preliminary IND-enabling studies expected to conclude in 2024.

In conclusion, 2-methyl-9-(2-methylbutan-2-yl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine represents a versatile scaffold with multifaceted therapeutic potential. Its progression through the drug development pipeline will depend on continued optimization of its physicochemical properties and rigorous validation of its mechanism of action across disease models.